Cas no 868603-37-6 (3-BROMO-2-BENZYLAMINOPYRIDINE)

• Product Name: 3-BROMO-2-BENZYLAMINOPYRIDINE
• CAS No: 868603-37-6
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 1857636
• PubChem ID: 11708714
• Update Time: 2025-10-28

3-BROMO-2-BENZYLAMINOPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-BENZYLAMINOPYRIDINE
• 2-Pyridinamine,3-bromo-N-(phenylmethyl)-
• 3-bromo-2-(benzylamino)pyridine
• 868603-37-6
• AKOS006150124
• DB-366050
• N-Benzyl-3-bromopyridin-2-amine

• MDL： MFCD09743640
• Inchi： 1S/C12H11BrN2/c13-11-7-4-8-14-12(11)15-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,14,15)
• InChI Key： YPKIUGVZJZBNQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.01056Da
• Monoisotopic Mass: 262.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on 3-BROMO-2-BENZYLAMINOPYRIDINE

Introduction to 3-BROMO-2-BENZYLAMINOPYRIDINE (CAS No. 868603-37-6)

3-BROMO-2-BENZYLAMINOPYRIDINE, identified by the Chemical Abstracts Service Number (CAS No.) 868603-37-6, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of both bromine and benzylamine substituents on the pyridine ring imparts unique reactivity and makes it a valuable building block for various synthetic applications.

The synthesis and application of 3-BROMO-2-BENZYLAMINOPYRIDINE have garnered considerable attention in recent years due to its versatility in drug discovery and material science. The bromine atom at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents.

The benzylamine moiety at the 2-position introduces an amine group that can participate in hydrogen bonding interactions, influencing the solubility and binding affinity of derivatives. This feature is particularly advantageous in medicinal chemistry, where optimizing solubility and binding properties is critical for drug efficacy. Researchers have leveraged these characteristics to design molecules with enhanced pharmacokinetic profiles.

In recent pharmaceutical research, 3-BROMO-2-BENZYLAMINOPYRIDINE has been utilized as a key precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are enzymes overexpressed in many cancers. By modulating kinase activity, these inhibitors can disrupt signaling cascades involved in tumor growth and progression. Preliminary studies indicate that compounds derived from 3-BROMO-2-BENZYLAMINOPYRIDINE exhibit potent inhibitory effects with favorable selectivity profiles.

Moreover, the pyridine core of 3-BROMO-2-BENZYLAMINOPYRIDINE is a common scaffold in antiviral and antibacterial agents. Its structural motifs allow for interactions with viral proteases and bacterial enzymes, making it a viable candidate for developing new antibiotics and antiviral drugs. The bromine substituent facilitates further derivatization, enabling chemists to fine-tune properties such as lipophilicity and metabolic stability.

Advances in computational chemistry have further enhanced the utility of 3-BROMO-2-BENZYLAMINOPYRIDINE. Molecular modeling studies suggest that its derivatives can be optimized for improved binding to target proteins by strategically modifying the bromine and benzylamine substituents. These insights have guided experimental efforts, accelerating the discovery of lead compounds for drug development.

The role of 3-BROMO-2-BENZYLAMINOPYRIDINE extends beyond pharmaceuticals into materials science. Its derivatives have been explored as ligands in catalysis, where they facilitate asymmetric reactions crucial for producing enantiomerically pure compounds. Additionally, the compound’s ability to form coordination complexes with metals has led to its use in designing metal-organic frameworks (MOFs) with applications in gas storage and separation.

Recent innovations in synthetic methodologies have expanded the scope of 3-BROMO-2-BENZYLAMINOPYRIDINE applications. Transition-metal-catalyzed reactions now allow for more efficient and selective transformations, enabling access to complex derivatives with minimal byproducts. These advancements have streamlined the synthesis process, making it more cost-effective and scalable for industrial applications.

The growing interest in green chemistry has also influenced the use of 3-BROMO-2-BENZYLAMINOPYRIDINE. Researchers are increasingly employing solvent-free reactions and biocatalytic methods to minimize environmental impact while maintaining high yields. Such sustainable approaches align with global efforts to reduce waste and energy consumption in chemical manufacturing.

In conclusion, 3-BROMO-2-BENZYLAMINOPYRIDINE (CAS No. 868603-37-6) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalizations, making it indispensable in drug discovery and industrial chemistry. As research continues to uncover new synthetic possibilities and therapeutic applications, this compound is poised to remain a cornerstone of modern chemical innovation.